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Compound of Interest

3,6-Dichloro-2-hydroxybenzoic
acid-13C6

Cat. No.: B1442280

Compound Name:

An In-depth Technical Guide to the Material Safety Data Sheet for 3,6-Dichloro-2-
hydroxybenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of
3,6-Dichloro-2-hydroxybenzoic acid-13C6, a stable isotope-labeled compound crucial for
various research applications, including proteomics and mass spectrometry.[1][2] The
information presented is compiled from available Material Safety Data Sheets (MSDS) and
safety data from chemical suppliers.

Section 1: Chemical Identification

This section provides the fundamental identification details for 3,6-Dichloro-2-hydroxybenzoic
acid-13C6.
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Identifier

Value

Chemical Name

3,6-Dichloro-2-hydroxybenzoic acid-13C6

Alternate Names

3,6-Dichloro-2-hydroxybenzoic-[13C6] Acid; 3,6-
Dichlorosalicylic acid-(ring-13C6)[2][3]

CAS Number

1173019-34-5[1][2][4]

Molecular Formula

13C6H4CI203[1][2]

Molecular Weight

212.97[1][2]

Isotopic Purity

99 atom % 13C[1]

Assay

98% (CP)[1]

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of the compound is provided below.

Data for the non-labeled form is included for reference where specific data for the labeled

compound is unavailable.

Property Value

Form Powder[1]

Appearance Beige Powder Solid

Odor Odorless

Melting Point approx. 195°C (dec.) (for non-labeled)[5]
Boiling Point 297.29°C (rough estimate for non-labeled)[5]
Flash Point Not applicable[1]

Storage Temperature

-20°C[1]

Solubility

DMSO (Soluble), Methanol (Slightly) (for non-
labeled)[5]
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Section 3: Hazard Identification and Safety
Information

This section outlines the potential hazards associated with 3,6-Dichloro-2-hydroxybenzoic
acid-13C6 and provides corresponding safety information. The GHS hazard classifications are
based on data for the isotopically labeled compound and its non-labeled analogue.

GHS Hazard Classification

GHS Hazard Statements

H318: Causes serious eye damage H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
T T
Hazard Plcto%rams ¢

Corrosion Exclamation Mark

Signal Word
A, A,

Danger / Warning

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3,6-Dichloro-2-hydroxybenzoic acid.

Precautionary Statements
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Code Statement
P261 Avoid breathing dust.[6]

Wash face, hands and any exposed skin
P264 _

thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.[6]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[1]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.[1]

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][6]

Immediately call a POISON CENTER or

P310 o

doctor/physician.[6]

Call a POISON CENTER or doctor if you feel
P312

unwell.
P330 Rinse mouth.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[6][7]

Dispose of contents/container to an approved
P501

waste disposal plant.[1][7]
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Section 4: First-Aid Measures

In case of exposure, follow these first-aid measures.

Exposure Route First-Aid Procedure

) Move person into fresh air. If not breathing, give
Inhalation o o o
artificial respiration. Consult a physician.[4]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[4]

Rinse thoroughly with plenty of water for at least
Eye Contact . -
15 minutes and consult a physician.[4]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.
Consult a physician.[4]

Section 5: Handling and Storage
Handling

Avoid contact with skin and eyes.

Do not breathe dust.

Do not ingest.

Use only in a well-ventilated area.[6]

Wear appropriate personal protective equipment.

Storage

o Store in a cool, dry, and well-ventilated place.
o Keep container tightly closed.[7]

 Recommended storage temperature is -20°C.[1]
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Section 6: Experimental Protocols and Applications

While specific experimental protocols are proprietary to the end-user's research, the primary
application of 3,6-Dichloro-2-hydroxybenzoic acid-13C6 is as an internal standard in mass
spectrometry-based applications, such as proteomics and metabolomics.[1][2] The workflow for
such an experiment is generalized below.
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Sample Preparation

Biological Sample Collection

Protein/Metabolite Extraction

Addition of 13C6-labeled Internal Standard

Mass Spectrog‘-etry Analysis

LC-MS/MS Analysis

:

Data Acquisition

Data Processing

Peak Integration and Quantification

Normalization using Internal Standard

Statistical Analysis

Result Interpretation Publication

Click to download full resolution via product page

Caption: Generalized workflow for using a 13C-labeled internal standard.
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Section 7: Toxicological and Ecological Information

Detailed toxicological and ecological studies for 3,6-Dichloro-2-hydroxybenzoic acid-13C6
are not readily available. The information for the non-labeled analogue suggests potential for
aguatic toxicity.[8] Chronic exposure may lead to liver and kidney damage.[9] It is advised to
handle this compound with care and prevent its release into the environment.

Disclaimer: This document is intended as a guide and is not a substitute for a certified Material
Safety Data Sheet (MSDS) provided by the manufacturer. Always refer to the supplier's MSDS
for the most current and complete safety information. The user is responsible for the safe
handling and disposal of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1442280#3-6-dichloro-2-hydroxybenzoic-acid-13c6-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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